N,N-diethyl-2-(3-((2-((2-fluorophenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)acetamide

• IUPAC Name: N,N-diethyl-2-[3-[2-(2-fluoroanilino)-2-oxoethyl]sulfonylindol-1-yl]acetamide
• InChI: InChI=1S/C22H24FN3O4S/c1-3-25(4-2)22(28)14-26-13-20(16-9-5-8-12-19(16)26)31(29,30)15-21(27)24-18-11-7-6-10-17(18)23/h5-13H,3-4,14-15H2,1-2H3,(H,24,27)
• InChI Key: TXYRFZGSNPBGKK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C22H24FN3O4S
• Molecular Weight: 445.5 g/mol
• CAS No.: 878056-11-2

Description

N,N-diethyl-2-(3-((2-((2-fluorophenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C22H24FN3O4S and its molecular weight is 445.51. The purity is usually 95%.
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Scientific Research Applications

Theoretical Investigation of Antimalarial Sulfonamides

A study by Fahim and Ismael (2021) explored the reactivity of N-(phenylsulfonyl)acetamide derivatives with nitrogen nucleophiles, leading to compounds with potential antimalarial activity. Theoretical calculations and molecular docking studies indicated significant activity against Plasmepsin-1 and Plasmepsin-2, enzymes critical to the malaria parasite lifecycle, as well as potential activity against SARS-CoV-2 proteins (Fahim & Ismael, 2021).

Organocatalytic Enantioselective Synthesis

Straub and Birman (2018) described the enantioselective synthesis of α-fluoro-β-amino acid derivatives through asymmetric cyclocondensation facilitated by isothiourea catalysts. These compounds are valuable intermediates for the synthesis of biologically active molecules (Straub & Birman, 2018).

Chemoselective Acetylation for Antimalarial Drugs

Magadum and Yadav (2018) investigated the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using Novozym 435 as a catalyst. This process is relevant for the natural synthesis of antimalarial drugs, showcasing the compound's role in facilitating drug development (Magadum & Yadav, 2018).

Antimicrobial Evaluation of Novel Derivatives

Darwish et al. (2014) synthesized new heterocyclic compounds incorporating a sulfamoyl moiety for antimicrobial applications. These derivatives, through versatile synthetic routes, demonstrated promising antibacterial and antifungal activities, highlighting the compound's potential in developing new antimicrobial agents (Darwish et al., 2014).

Potential Antipsychotic Agents

Wise et al. (1987) described the synthesis and pharmacological evaluation of a series of novel potential antipsychotic agents, including compounds similar to N,N-diethyl-2-(3-((2-((2-fluorophenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)acetamide. These studies offer insights into the non-dopaminergic mechanisms of antipsychotic drugs and their metabolic pathways, providing a foundation for developing new therapeutic agents (Wise et al., 1987).